Cas no 157833-17-5 (5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide)

• Product Name: 5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide
• CAS No: 157833-17-5
• MF: C₁₁H₁₃Br₂NOS
• MW: 367.100020170212
• CID: 6629996
• PubChem ID: 20847939
• Update Time: 2025-05-21

5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(bromomethyl)-4,5-dihydro-2-(4-methoxyphenyl)-, hydrobromide (1:1)
• 5-(bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide
• 5-(bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole;hydrobromide
• J-009456
• 157833-17-5
• EN300-09650
• 5-(bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazolehydrobromide
• 5-(bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydrothiazole hydrobromide
• 5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide

• Inchi： 1S/C11H12BrNOS.BrH/c1-14-9-4-2-8(3-5-9)11-13-7-10(6-12)15-11;/h2-5,10H,6-7H2,1H3;1H
• InChI Key： QEPMCTDPZMBELI-UHFFFAOYSA-N
• SMILES： C(C1CN=C(C2C=CC(OC)=CC=2)S1)Br.Br

Computed Properties

• Exact Mass: 366.90641g/mol
• Monoisotopic Mass: 364.90846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9Ų

Additional information on 5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide

5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide (CAS No 157833-17-5)

The compound 5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide (CAS No 157833-17-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds widely studied for their unique electronic properties and applications in drug discovery and material synthesis. The structure of this compound is characterized by a thiazole ring system substituted with a bromomethyl group at position 5 and a methoxyphenyl group at position 2. The hydrobromide salt form further enhances its stability and solubility properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The bromomethyl group in this compound introduces a reactive site that can participate in various nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the methoxyphenyl substituent contributes to the molecule's aromaticity and electronic properties, which are crucial for its potential applications in pharmaceuticals and agrochemicals.

One of the most promising applications of 5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide lies in its use as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of antifungal agents, where the thiazole ring system has shown significant activity against various fungal strains. Furthermore, the bromomethyl group's reactivity allows for easy functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its medicinal applications, this compound has also gained attention in materials science. The thiazole core is known for its ability to form coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies. The hydrobromide salt form of this compound facilitates its use in such applications by enhancing its solubility and reactivity during synthesis.

Recent advancements in synthetic methodologies have made it possible to produce 5-(Bromomethyl)-2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazole hydrobromide with high purity and efficiency. These methods often involve multi-component reactions or modular synthesis strategies that allow for precise control over the substituents on the thiazole ring. Such advancements have significantly reduced the cost of production while improving the scalability of the synthesis process.

The unique combination of structural features in this compound makes it an attractive candidate for further research. Its ability to act as both a reactive intermediate and a bioactive scaffold positions it at the forefront of modern organic chemistry. As researchers continue to explore its potential applications, it is likely that new and innovative uses for CAS No 157833-17-5 will emerge, further solidifying its importance in both academic and industrial settings.